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Compound of Interest

Compound Name: Triisopropylsilanol

Cat. No.: B095006

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropylsilanol (TIPSOH) is a sterically hindered organosilicon compound with the
chemical formula CoH220Si. Its bulky isopropyl groups confer unique properties, making it a
valuable reagent in various chemical applications, particularly in organic synthesis and peptide
chemistry. This technical guide provides a comprehensive overview of the chemical properties,
structure, and key applications of triisopropylsilanol, with a focus on data-driven insights and
experimental methodologies.

Chemical Properties

The physical and chemical properties of triisopropylsilanol are summarized in the tables
below. This data is essential for its appropriate handling, storage, and application in
experimental settings.

General and Physical Properties
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Property Value Source
IUPAC Name Tris(propan-2-yl)silanol -

CAS Number 17877-23-5 [1][21[3]
Molecular Formula CoH220Si [41[5]
Molecular Weight 174.36 g/mol [11121[3]
Appearance Colorless to light yellow liquid [5]
Melting Point 98-99 °C (lit.) [1]
Boiling Point 196 °C at 750 mmHg (lit.) [1][5]
Density 0.878 g/mL at 25 °C (lit.) [1][5]

Refractive Index (n20/D)

1.456 (lit.)

[1]5]

Flash Point 72.2 °C (162.0 °F) [1]

pKa (Predicted) 14.87 + 0.53 [4]
N Insoluble in water; soluble in

Solubility [6]

nonpolar organic solvents.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of

triisopropylsilanol. The following tables summarize the expected spectroscopic features.

IH NMR Spectroscopy (Solvent: CDCIs3)

Chemical Shift . . .

Multiplicity Integration Assignment
(ppm)
~1.1 Doublet 18H -CH(CHs)2
~1.2 Septet 3H -CH(CH3)2
Variable (broad) Singlet 1H Si-OH
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13C NMR Spectroscopy (Solvent: CDCIs)

Chemical Shift (ppm) Assignment
~12.8 -CH(CH3)2
~17.8 -CH(CHs)2

Infrared (IR) Spectroscopy

Wavenumber (cm~12) Functional Group
3200-3550 (broad) O-H stretch (hydrogen-bonded)
2850-2950 C-H stretch (alkyl)

~880 Si-O stretch

Mass Spectrometry

m/z Assignment

174.1440 [M]+ (Calculated exact mass for CoH220Si)[7]
159 [M - CHs]+

131 [M - CsH7]+

Molecular Structure

The molecular structure of triisopropylsilanol is characterized by a central silicon atom
bonded to a hydroxyl group and three bulky isopropyl groups. This steric hindrance is a key
feature influencing its reactivity. While a definitive crystal structure with experimental bond
lengths and angles is not readily available in the literature, a representative structure can be
generated.
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Reactants

Triisopropylsilane

Reaction Purification

Alkali (KOH or NaOH) B Reaction Vessel |—(0-100°C.INeMLAM. ol \ o\ ieaiization (pH 6-8) »| Distillation | High-Purity Triisopropylsilanol

TIPSOH (catalyst)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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